10.1039/B312016C | Structure-based design of carboxybiphenylindole inhibitors of the ZipA–FtsZ interaction

Structure-based design of carboxybiphenylindole inhibitors of the ZipA–FtsZ interaction

Organic & Biomolecular Chemistry Pub Date: 2003-10-29 DOI: 10.1039/B312016C

Abstract

Structural features of two weak inhibitors of the ZipA–FtsZ protein–protein interaction which were found to bind to overlapping but different areas of the key binding site were combined in one new series of carboxybiphenylindoles with improved inhibitory activity.

Structure-based design of carboxybiphenylindole inhibitors of the ZipA–FtsZ interaction

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Journal Name：Organic & Biomolecular Chemistry

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